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Compound of Interest

Compound Name: BMS 195614

CAS No.: 253310-42-8

Cat. No.: B1663719

Get Quote

Executive Safety Directive
BMS 195614 (CAS: 182135-66-6) is a potent, selective Retinoic Acid Receptor alpha (RAR

) antagonist. While specific toxicological data (LD50) for this research compound is often
limited, its mechanism of action dictates that it be handled as a potential reproductive toxin
(teratogen).

Retinoid signaling governs embryonic development and cellular differentiation. Disruption of

this pathway via potent antagonism poses a theoretical risk of teratogenicity similar to retinoic

acid itself. Furthermore, this compound is frequently solubilized in DMSO, a solvent that

permeates the stratum corneum and can actively transport the antagonist into the systemic

circulation.

The Golden Rule: Treat BMS 195614 as an Occupational Exposure Band (OEB) 4 compound.

All protocols must prioritize the prevention of inhalation (dust) and transdermal absorption

(liquid vehicle).
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Before donning PPE, understand the specific vectors of exposure associated with this

compound.

Hazard Category Specific Risk Mechanism Critical Control Point

Pharmacological

Reproductive Toxicity: RAR

antagonism can disrupt

spermatogenesis and

embryogenesis.

Zero Tolerance: No exposure

to pregnant personnel or those

planning conception.

Physical (Solid)

Electrostatic Dust: The

lyophilized powder is prone to

static charge, creating invisible

aerosols during weighing.

Engineering: Use of ionizing

fans/static guns inside the

balance enclosure.

Chemical (Liquid)

Vehicle-Mediated Absorption:

BMS 195614 is soluble in

DMSO (up to 25 mM). DMSO

bypasses the skin barrier.

Barrier: Double-gloving with

specific breakthrough times is

mandatory.

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire (coat, glasses) is insufficient for BMS 195614, particularly during the

solubilization phase. Use the following tiered approach.

Tier 1: Solid Handling (Weighing & Transfer)
Context: Handling the dry powder stock from the supplier vial.

Respiratory:N95/P2 respirator minimum; however, a Chemical Fume Hood or Biological

Safety Cabinet (Class II) is the primary control. If weighing on an open bench (strongly

discouraged), a P100/P3 respirator is required.

Dermal (Hands):Double Nitrile Gloves.

Inner Layer: 4 mil Nitrile (Bright color, e.g., orange/blue).

Outer Layer: 5-8 mil Nitrile (Long cuff, extended over lab coat sleeve).
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Rationale: Visual breach detection. If the outer glove tears, the contrasting inner color is

visible.

Ocular: Chemical splash goggles (ventless) are preferred over safety glasses to prevent dust

migration.

Tier 2: Solvated Handling (DMSO/Ethanol Solutions)
Context: Pipetting stock solutions or treating cell cultures.

Dermal (Hands):Laminate Film Gloves (e.g., Silver Shield/4H) are recommended if handling

concentrated DMSO stocks (>10 mM).

Note: Standard nitrile degrades rapidly in DMSO. If laminate gloves are too clumsy for fine

manipulation, use Double Nitrile and change the outer pair immediately upon any splash

contact (Standard "Splash & Change" protocol).

Body: Tyvek sleeves or a disposable impervious apron over the lab coat to prevent sleeve

saturation during pipetting errors.

Operational Protocols
Protocol A: Safe Weighing & Solubilization
Objective: Convert solid stock to DMSO solution without aerosol generation.

Preparation:

Place a static neutralization gun or ionizer bar inside the fume hood.

Line the work surface with an absorbent, plastic-backed mat (absorbent side up) to

capture micro-spills.

Weighing:

Do not insert a spatula into the source vial. Instead, gently tap the powder into a pre-

weighed vessel to avoid generating a dust cloud.
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Pro-Tip: If the static charge is high, wipe the exterior of the vial with a dryer sheet or anti-

static wipe before opening.

Solvation (The Critical Step):

Add DMSO strictly within the fume hood.

Vortexing: Do not vortex open tubes. Cap tightly and use Parafilm.

Pressure Release: DMSO solvation can be slightly exothermic. Briefly vent the vial away

from the face after the initial mix.

Protocol B: Spill Response (DMSO Solution)
Scenario: A 1 mL stock (10 mM) spills on the bench.

Alert: Announce the spill. Do not attempt to wipe immediately with paper towels (this spreads

the DMSO).

Contain: Place an absorbent pillow or "chem-sorb" pad over the liquid to halt spreading.

Deactivate: Once absorbed, wipe the area with 10% bleach followed by 70% Ethanol. The

bleach helps degrade biological activity, while ethanol removes the organic residue.

Disposal: All cleanup materials go into "Hazardous Chemical Waste" (Incineration stream),

not general trash.

Workflow Visualization
The following diagram outlines the decision logic for handling BMS 195614, emphasizing the

"Break-Point" where PPE requirements shift based on the state of matter.
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Figure 1: Operational safety logic flow for BMS 195614, distinguishing between inhalation risks

(Solid) and permeation risks (Liquid).
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for-bms-195614]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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